2-[(4-methylphenyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)acetamide

• Molecular Formula: C18H21NO6S
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfonyl-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO6S/c1-12-5-7-14(8-6-12)26(21,22)11-17(20)19-13-9-15(23-2)18(25-4)16(10-13)24-3/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: CYPGJJHCDKMPCY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC(=C(C(=C2)OC)OC)OC

Description

2-[(4-methylphenyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)acetamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is commonly referred to as TMA-2 and is a derivative of the phenethylamine family of compounds. TMA-2 has been studied extensively for its potential use in treating various medical conditions, including cancer, neurodegenerative diseases, and psychiatric disorders.

Mechanism of Action

The mechanism of action of TMA-2 is not fully understood. However, research has shown that TMA-2 works by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and survival of cancer cells. TMA-2 has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
TMA-2 has been shown to have several biochemical and physiological effects. Research has shown that TMA-2 can induce apoptosis, or programmed cell death, in cancer cells. TMA-2 has also been shown to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. In addition, TMA-2 has been shown to have neuroprotective effects and can help to prevent the death of brain cells.

Advantages and Limitations for Lab Experiments

TMA-2 has several advantages for use in laboratory experiments. TMA-2 is a highly potent compound and can be used at low concentrations, which reduces the risk of toxicity. TMA-2 is also stable and can be stored for long periods without degradation. However, TMA-2 has some limitations for use in laboratory experiments. TMA-2 is a relatively complex compound and requires specialized equipment and expertise for synthesis. In addition, TMA-2 is not widely available and can be expensive to obtain.

Future Directions

There are several future directions for research on TMA-2. One area of research is the development of new synthetic methods for TMA-2 that are more efficient and cost-effective. Another area of research is the investigation of the potential use of TMA-2 in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of TMA-2 and its potential therapeutic applications.

Synthesis Methods

The synthesis of TMA-2 involves several steps, including the condensation of 3,4,5-trimethoxybenzaldehyde and 4-methylbenzenesulfonyl chloride to form the intermediate 3,4,5-trimethoxyphenyl 4-methylbenzenesulfonate. This intermediate is then coupled with N-acetylglycine to form the final product, 2-[(4-methylphenyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)acetamide. The synthesis of TMA-2 requires specialized equipment and expertise and is typically performed in a laboratory setting.

Scientific Research Applications

TMA-2 has been studied extensively for its potential therapeutic applications. Research has shown that TMA-2 has significant anti-cancer properties and has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and prostate cancer. TMA-2 has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that TMA-2 has neuroprotective properties and can help to prevent the death of brain cells.